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Compound of Interest

Compound Name: 2-lodobenzylic alcohol

Cat. No.: B1584928

An In-Depth Technical Guide to the Hazards and Safety Precautions for Handling 2-lodobenzyl
Alcohol

Introduction

2-lodobenzyl alcohol (CAS No: 5159-41-1) is a valuable chemical intermediate used in the
synthesis of a variety of complex organic molecules, including substituted seven-membered
lactones and indenones, making it relevant to researchers in materials science and drug
development.[1] Its structure, featuring a reactive benzylic alcohol and an ortho-iodine
substituent, presents a unique combination of chemical properties that necessitate a thorough
understanding of its hazards and the implementation of rigorous safety protocols. This guide
provides a comprehensive overview for researchers, scientists, and drug development
professionals to ensure the safe handling, storage, and disposal of this compound.

Section 1: Chemical and Physical Identity

A foundational understanding of the physical and chemical properties of 2-iodobenzyl alcohol is
essential for its safe handling and for predicting its behavior under various experimental
conditions.

Table 1: Physical and Chemical Properties of 2-lodobenzyl Alcohol
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Property Value Reference
CAS Number 5159-41-1 [2]
Molecular Formula ICeH4CH20H

Molecular Weight 234.03 g/mol

Light yellow or white crystalline
Appearance _ [31[4]
powder/solid

Melting Point 89-92 °C (lit.) [4]
Boiling Point 145°C at 10 mmHg (lit.) [4]
Solubility Insoluble in water [4]

| Storage Class | 11 - Combustible Solids | |

Section 2: Hazard Identification and Risk
Assessment

2-lodobenzyl alcohol is classified as a hazardous chemical.[2] A thorough risk assessment
must be conducted before any handling or experimental work begins. The primary hazards are
associated with irritation to the skin, eyes, and respiratory system.[2][5]

Table 2: GHS Hazard Classification for 2-lodobenzyl Alcohol

Hazard Class Category Hazard Statement

H315: Causes skin

Skin Corrosion/irritation 2 o

irritation
Serious Eye Damage/Eye 5 H319: Causes serious eye
Irritation irritation

| Specific target organ toxicity (single exposure) | 3 | H335: May cause respiratory irritation |

Source:[2][5]
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It is critical to note that the full toxicological properties of 2-iodobenzyl alcohol have not been
completely investigated, which necessitates handling it with a higher degree of caution.[2] The
following diagram outlines a systematic approach to risk assessment.
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Caption: Risk assessment workflow for handling 2-iodobenzyl alcohol.
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Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

To minimize exposure, a combination of engineering controls and personal protective
equipment is mandatory.

Engineering Controls: All work involving 2-iodobenzyl alcohol, especially when handling the
solid powder or creating solutions, must be conducted in a certified chemical fume hood.[2][6]
This is crucial to prevent the inhalation of airborne particles and to contain any potential vapors,
aligning with the precaution against respiratory irritation.[2] An emergency eyewash station and
safety shower must be readily accessible and in close proximity to the workstation.[2][7]

Personal Protective Equipment (PPE): The selection of PPE should be based on a thorough
risk assessment of the specific tasks being performed.[8]

Table 3: Personal Protective Equipment (PPE) Selection Guide

. . Rationale and Best
Protection Type Specification .
Practices

. Protects against dust
ANSI Z87.1-compliant
Eye/Face Protection safety goggles with side
shields.[8][9]

particles and chemical
splashes. Standard safety
glasses are insufficient.

Provides a barrier against skin
contact, which can cause
) Chemical-resistant nitrile irritation.[2][9] Inspect gloves
Hand Protection
gloves. for defects before use and
replace them immediately if

contaminated.

Prevents contamination of
personal clothing.[10]

Skin/Body Protection Full-length laboratory coat. Contaminated work clothing
should not be allowed out of
the workplace.[6][11]
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| Respiratory Protection | NIOSH-approved N95 respirator. | Recommended when handling the
powder outside of a fume hood or if dust generation is unavoidable. |

Section 4: Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is fundamental to laboratory safety.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the work area within the chemical fume hood is clean
and uncluttered. Assemble all necessary equipment.

» Donning PPE: Put on all required PPE as specified in Table 3.

e Weighing: Carefully weigh the required amount of 2-iodobenzyl alcohol on weighing paper or
in a suitable container within the fume hood to minimize dust dispersal.

» Transfer: Use a spatula to transfer the solid. If making a solution, add the solid to the solvent
slowly to avoid splashing.

o Post-Handling: After use, securely close the container. Clean any residual contamination
from the work surface.

» Doffing PPE: Remove PPE in the correct order (gloves first), avoiding self-contamination.

¢ Hygiene: Wash hands thoroughly with soap and water after handling the chemical, even if
gloves were worn.[2] Do not eat, drink, or smoke in the laboratory.[12][13]

Storage Requirements: Store 2-iodobenzyl alcohol in a tightly closed container in a cool, dry,
and well-ventilated area.[2][12] It should be kept away from incompatible materials such as
strong acids, acid anhydrides, and acid chlorides.[2] Protecting the container from direct
sunlight is also recommended.[2]

Section 5: Reactivity and Incompatibility

Understanding the reactivity of 2-iodobenzyl alcohol is key to preventing hazardous situations
and unexpected side reactions in experimental setups.
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Incompatible Materials:
» Strong Oxidizing Agents: Can lead to vigorous, potentially explosive reactions.[14]

e Acids, Acid Anhydrides, and Acid Chlorides: Incompatible with the alcohol functional group.

[2]

Potential Hazardous Reactions and Byproducts: The chemical structure of 2-iodobenzyl alcohol
makes it susceptible to several side reactions that researchers should be aware of to avoid
unexpected outcomes and ensure the purity of their desired product.

2-lodobenzyl Alcohol

[O] H] or catalyst + / Heat

Oxidation Dehalogenation Self-Condensation
(e.g., air, reagents) (e.g., reducing agents, catalysts) (e.g., acidic conditions)
urther [O]
( )
[Z-Iodobenzaldehyde] Benzyl Alcohol @is(z-iodobenzyl) ethea
urther [O]
[Z-Iodobenzoic AcicD
- J
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Caption: Potential side reactions and byproducts of 2-iodobenzyl alcohol.[15]

o Oxidation: The benzylic alcohol is susceptible to oxidation, which can yield 2-
iodobenzaldehyde and subsequently 2-iodobenzoic acid.[15] This can occur with exposure to
air over time or in the presence of oxidizing reagents.

o Dehalogenation: The carbon-iodine bond is relatively weak and can be cleaved under certain
conditions, such as in the presence of reducing agents or specific catalysts, leading to the
formation of benzyl alcohol.[15]

» Self-Condensation: Under acidic conditions or with heat, 2-iodobenzyl alcohol can react with
itself to form bis(2-iodobenzyl) ether.[15]

Section 6: Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.
Personal Exposure:

 Inhalation: If inhaled, immediately move the person to fresh air. If breathing is difficult or
stops, provide artificial respiration. Seek medical attention.[2][16]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing.[2][16] If skin irritation occurs, seek
medical advice.[2]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
including under the eyelids. Remove contact lenses if present and easy to do.[2][16] If eye
irritation persists, get medical attention.[2]

¢ Ingestion: Do NOT induce vomiting. Clean the mouth with water. Seek immediate medical
attention.[2][16]

Spills and Leaks: In the case of a spill, the primary objectives are to prevent exposure to
personnel and to contain the material.
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Caption: Step-by-step protocol for responding to a 2-iodobenzyl alcohol spill.[2][11]
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Fire: 2-lodobenzyl alcohol is a combustible solid.

» Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, carbon dioxide
(CO2), or water spray.[16]

e Hazards: In a fire, it may decompose to produce hazardous combustion products, including
carbon monoxide (CO), carbon dioxide (COz), and hydrogen iodide.[2][16]

o Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and
full protective gear.[2]

Section 7: Waste Disposal

Chemical waste must be managed in a way that ensures safety and environmental protection.

e Segregation: All waste containing 2-iodobenzyl alcohol, including unused product and
contaminated materials (e.g., gloves, weighing paper, spill cleanup debris), must be collected
separately from other waste streams.[17]

o Containerization: Collect waste in a designated, compatible, and properly sealed hazardous
waste container.[17]

o Labeling: The container must be clearly labeled with "Hazardous Waste" and the full
chemical name, "2-lodobenzyl alcohol."[17]

» Disposal: Disposal must be carried out through a licensed hazardous waste disposal
company, in strict accordance with all local, state, and federal regulations.[2][17] Do not
dispose of this chemical down the drain.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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